Cas no 1879676-10-4 (Methyl 3-amino-3-cyclobutylpentanoate)

• Product Name: Methyl 3-amino-3-cyclobutylpentanoate
• CAS No: 1879676-10-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5843513
• PubChem ID: 165801413
• Update Time: 2025-06-14

Methyl 3-amino-3-cyclobutylpentanoate Chemical and Physical Properties

Names and Identifiers

• 1879676-10-4
• EN300-1285931
• methyl 3-amino-3-cyclobutylpentanoate
• Methyl 3-amino-3-cyclobutylpentanoate

• Inchi： 1S/C10H19NO2/c1-3-10(11,7-9(12)13-2)8-5-4-6-8/h8H,3-7,11H2,1-2H3
• InChI Key： FOKNMNWPDINJNO-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC)(C1CCC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-amino-3-cyclobutylpentanoate

Comprehensive Overview of Methyl 3-amino-3-cyclobutylpentanoate (CAS No. 1879676-10-4): Properties, Applications, and Industry Insights

Methyl 3-amino-3-cyclobutylpentanoate (CAS No. 1879676-10-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by a cyclobutyl ring and an amino functional group, serves as a versatile building block in synthetic chemistry. Its molecular formula C10H19NO2 and molecular weight of 185.26 g/mol make it an intermediate of interest for drug discovery programs targeting bioactive molecules.

Recent advancements in small molecule drug development have increased demand for structurally diverse intermediates like Methyl 3-amino-3-cyclobutylpentanoate. The compound's stereochemical complexity allows for the creation of chiral centers, a feature highly valued in modern medicinal chemistry where 85% of FDA-approved drugs contain stereocenters. Researchers particularly focus on its potential in developing protein-protein interaction inhibitors, a hot topic in oncology and neurodegenerative disease research.

The synthesis of CAS 1879676-10-4 typically involves multi-step organic transformations, including cyclobutane ring formation and subsequent esterification processes. Analytical characterization through NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC purity analysis confirms its structural integrity. The compound's stability under various pH conditions makes it suitable for diverse reaction environments, addressing a common challenge in high-throughput synthesis workflows.

In the context of green chemistry trends, manufacturers are optimizing production methods for Methyl 3-amino-3-cyclobutylpentanoate to reduce environmental impact. This aligns with growing industry concerns about sustainable pharmaceutical manufacturing, where 65% of companies now prioritize eco-friendly synthesis routes. The compound's potential for biocatalytic transformation using engineered enzymes represents an emerging research direction in line with circular economy principles.

Quality control standards for CAS 1879676-10-4 follow rigorous pharmaceutical guidelines, with typical specifications including ≥98% purity (HPLC), residual solvent limits, and strict heavy metal content thresholds. These parameters ensure compatibility with GMP manufacturing requirements, a critical consideration for researchers transitioning from discovery to development phases. The compound's storage stability at -20°C under inert atmosphere maintains its reactivity for extended periods.

Emerging applications of 3-amino-3-cyclobutyl derivatives in peptide mimetics design have expanded the utility scope of this chemical scaffold. Computational chemistry studies suggest favorable molecular docking properties when incorporated into larger pharmacophores, particularly for enzyme inhibition targets. This correlates with increasing Google search trends for "cyclobutane in drug design" and "constrained amino acid analogs," reflecting growing scientific interest.

Supply chain considerations for Methyl 3-amino-3-cyclobutylpentanoate highlight the importance of reliable custom synthesis providers, as commercial availability remains limited. Researchers frequently search for "CAS 1879676-10-4 suppliers" and "scale-up synthesis services," indicating market demand for this niche intermediate. Proper material safety data documentation and shipping regulations compliance ensure smooth international procurement for collaborative research projects.

Future research directions may explore the compound's potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The cyclobutyl ring's conformational restriction properties could enhance binding selectivity in these advanced therapeutic modalities. Such applications position Methyl 3-amino-3-cyclobutylpentanoate as a valuable asset in the evolving landscape of precision medicine development.